1-allyl-4'-hydroxy-3'-(5-methyl-2-furoyl)-1'-(2-morpholin-4-ylethyl)spiro[indole-3,2'-pyrrole]-2,5'(1{H},1'{H})-dione

• Molecular Formula: C26H27N3O6
• Molecular Weight: 477.5 g/mol
• IUPAC Name: 3'-hydroxy-4'-(5-methylfuran-2-carbonyl)-1'-(2-morpholin-4-ylethyl)-1-prop-2-enylspiro[indole-3,5'-pyrrole]-2,2'-dione
• InChI: InChI=1S/C26H27N3O6/c1-3-10-28-19-7-5-4-6-18(19)26(25(28)33)21(22(30)20-9-8-17(2)35-20)23(31)24(32)29(26)12-11-27-13-15-34-16-14-27/h3-9,31H,1,10-16H2,2H3
• InChI Key: CGZAHXCWKCJPSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C23C4=CC=CC=C4N(C3=O)CC=C)CCN5CCOCC5)O

Description

This spirocyclic compound features a complex architecture combining indole and pyrrolidine moieties with diverse substituents: an allyl group at N1, a 5-methyl-2-furoyl group at C3', a morpholinylethyl chain at N1', and a hydroxyl group at C4'.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Key structural analogs and their distinguishing features:

Compound Name/ID	Core Structure	Substituents	Biological Relevance	Reference
Target Compound	Spiro[indole-3,2'-pyrrole]	Allyl, 5-methyl-2-furoyl, morpholinylethyl, hydroxyl	Hypothesized kinase/receptor modulation	—
1-Allyl-3-hydroxy-5-(4-isopropyl-phenyl)-4-(4-methyl-benzoyl)-1,5-dihydro-pyrrol-2-one (36)	Dihydro-pyrrol-2-one	Allyl, 4-methylbenzoyl, 4-isopropylphenyl	Unspecified (structural analog)	[2]
3-Hydroxy-1-(2-hydroxy-propyl)-5-(4-isopropyl-phenyl)-4-(4-methoxy-benzoyl)-1,5-dihydro-pyrrol-2-one (39)	Dihydro-pyrrol-2-one	Hydroxypropyl, 4-methoxybenzoyl, 4-isopropylphenyl	SAR studies for solubility optimization	[3]
1-Methyl-4-(2-chlorophenyl)pyrrolo-spiro[2.3″]oxindole (4d)	Spirooxindole-pyrrolidine	2-Chlorophenyl, methyl	Anticancer screening candidate	[4]

Key Observations :

• Substituent Effects : The target compound’s 5-methyl-2-furoyl group (electron-rich, planar) contrasts with bulkier aroyl groups (e.g., 4-methylbenzoyl in 36 ), which may reduce membrane permeability but enhance π-π stacking in receptor binding.
• Morpholinylethyl vs. Hydroxypropyl : The morpholine moiety in the target compound likely improves aqueous solubility compared to the hydroxypropyl group in 39 , critical for pharmacokinetics.
• Spiro Conformation : The indole-pyrrole spiro system in the target compound differs from spirooxindole-pyrrolidines (e.g., 4d ), where the oxindole moiety is linked to anticancer activity via tubulin inhibition.

Physicochemical Properties

Comparative analysis of key parameters:

Property	Target Compound	Compound 36	Compound 39	Compound 4d
Molecular Weight (g/mol)	~550 (estimated)	376.20	410.21	509.31
LogP (Predicted)	~3.5 (moderate lipophilicity)	3.8 (ES data)	2.9 (ES data)	4.1 (experimental)
TPSA (Ų)	~110 (high polarity)	65.7	79.1	75.5
Melting Point (°C)	Not reported	249–251	238–240	>200

Insights :

• The target compound’s higher TPSA (due to hydroxyl and morpholine groups) suggests improved solubility over 36 and 4d but may limit blood-brain barrier penetration .
• LogP values align with Lipinski’s rule (<5), supporting drug-likeness across analogs .

Data Tables

Table 1: Spectral Data for Key Analogs

Compound	IR (cm⁻¹)	^1H-NMR (δ, ppm)	HRMS (m/z)	Reference
36	Not reported	Allyl protons: 5.1–5.3 (m)	376.1973 [M+H]+	[2]
39	O-H stretch: ~3400	Methoxy group: 3.73 (s)	410.2090 [M+H]+	[3]
4d	C=O: 1705, NH: 3410	Chlorophenyl: 7.65 (m)	509.31 (calc.)	[4]